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Compound of Interest

Compound Name:
2-(2-hydroxy-5-

methylphenyl)acetic acid

CAS No.: 41873-66-9

Cat. No.: B6264665

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8][9][10][11]
2-(2-hydroxy-5-methylphenyl)acetic acid (CAS 41873-66-9) is a critical fine chemical

intermediate, structurally related to the phenylacetic acid class.[1] It serves as a precursor in

the synthesis of complex pharmaceutical agents, including antimuscarinic drugs like Tolterodine

and Fesoterodine, and is often encountered in the synthesis of benzofuranone derivatives.

Achieving high purity (>99.5%) for this compound is challenging due to its intrinsic tendency to

undergo intramolecular cyclization to form 5-methyl-2(3H)-benzofuranone (the lactone form)

under acidic or thermal stress.[1] This guide provides robust crystallization protocols designed

to isolate the open-chain acid form while minimizing lactonization.[1]

Key Physicochemical Properties[1][6][8][10]
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Property Value / Description

Chemical Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Melting Point 141–142 °C (Acid form) [1]

pKa ~4.2 (Carboxylic acid), ~10.0 (Phenol)

Critical Impurity 5-methyl-2(3H)-benzofuranone (Lactone)

Solubility Profile

High: Ethanol, Ethyl Acetate, Methanol, Hot

WaterModerate: Toluene, Acetic AcidLow: Cold

Water, Heptane, Hexane

Critical Process Parameters (CPP) & Mechanism
The Acid-Lactone Equilibrium
The primary challenge in crystallizing this compound is the equilibrium between the hydroxy-

acid and its lactone.[1]

Acid Form (Target): Favored at neutral/basic pH and lower temperatures.[1]

Lactone Form (Impurity): Favored by low pH, high heat, and dehydrating conditions.

Process Control Strategy: To isolate the acid, the crystallization solvent must provide high

solubility at elevated temperatures but must not promote dehydration.[1] Aqueous systems or

protic solvents (like acetic acid/water mixtures) are preferred over anhydrous non-polar

solvents which often drive water removal and lactonization.[1]

Diagram: Process Decision Tree

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/US5221772A/en
https://patents.google.com/patent/US5221772A/en
https://patents.google.com/patent/US5221772A/en
https://patents.google.com/patent/US5221772A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6264665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude 2-(2-hydroxy-5-methylphenyl)acetic acid
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Figure 1: Decision tree for selecting the appropriate purification pathway based on initial

lactone impurity levels.

Experimental Protocols
Method A: Aqueous Recrystallization (Primary Protocol)
Recommended for removal of inorganic salts and minimizing lactone formation.[1]

Rationale: Water acts as a poor solvent at room temperature but a good solvent at boiling

point.[1] The presence of water suppresses the dehydration reaction (Le Chatelier's principle),

stabilizing the acid form [2].

Protocol Steps:

Dissolution: Charge 10.0 g of crude 2-(2-hydroxy-5-methylphenyl)acetic acid into a 250

mL round-bottom flask.

Solvent Addition: Add 80–100 mL of deionized water.

Heating: Heat the slurry to 90–95 °C with overhead stirring (200 rpm). The solid should

dissolve completely.[1] If not, add water in 5 mL increments.

Note: Do not exceed 100 °C or reflux for prolonged periods to prevent thermal

degradation.[1]

Filtration (Optional): If insoluble particles are present, perform a hot filtration using a pre-

heated funnel.

Controlled Cooling:

Cool to 60 °C over 30 minutes.

Seeding: At 55–60 °C, add 10 mg (0.1 wt%) of pure seed crystals to induce nucleation.

Cool to 20 °C over 2 hours (Linear cooling ramp: 20 °C/hr).

Hold at 20 °C for 1 hour.
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Cool to 0–5 °C and hold for 2 hours to maximize yield.

Isolation: Filter the white crystalline solid using a Buchner funnel.

Washing: Wash the cake with 2 x 10 mL of ice-cold water.

Drying: Dry in a vacuum oven at 40 °C (maximum) for 12 hours.

Warning: Drying above 50 °C may induce solid-state lactonization.[1]

Method B: Acetic Acid / Water Recrystallization
Recommended for high-purity requirements (removal of organic side-products).[1]

Rationale: Acetic acid increases the solubility of organic impurities while the water acts as an

anti-solvent for the target acid and suppresses lactonization [1].[1]

Protocol Steps:

Dissolution: Dissolve 10.0 g of crude material in 30 mL of Glacial Acetic Acid at 60–70 °C.

Anti-solvent Addition: Slowly add 30 mL of warm water (60 °C) to the solution while stirring.

Clarification: The solution should remain clear. If turbidity occurs, heat slightly to redissolve.

Crystallization: Allow the mixture to cool slowly to room temperature without external cooling

first (natural cooling).

Final Cooling: Once at room temperature, chill the vessel to 0–5 °C.

Isolation: Filter and wash with a 1:1 mixture of cold Acetic Acid/Water, followed by a final

wash with cold water.

Method C: Reactive Isolation from Salts (Purification
from Reaction Mixture)
Use this if starting from the basic hydrolysis of the lactone.[1]
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Hydrolysis: Suspend the crude lactone/acid mixture in 10 volumes of 2N NaOH. Heat to 50

°C for 1 hour to fully open the ring.

Clarification: Wash the aqueous alkaline solution with Toluene (3 x 5 vol) to remove non-

acidic organic impurities.[1]

Precipitation: Cool the aqueous phase to 5–10 °C.

Acidification: Slowly add 2N HCl dropwise while monitoring pH.

Target: pH 3.5 – 4.0.[1]

Caution: Do not drop below pH 2.0, as highly acidic conditions accelerate re-lactonization.

Aging: Stir the resulting slurry for 1 hour at 5 °C.

Filtration: Collect the solid and wash immediately with ice water.[1]

Analytical Validation
To ensure the protocol's success, the final product must be validated against the following

criteria:

Test Method Acceptance Criteria

Identity 1H NMR (DMSO-d6)

Consistent with structure;

distinct peaks for Ar-CH3 (~2.2

ppm) and -CH2-COOH.[1]

Purity
HPLC (C18, ACN/Water +

0.1% H3PO4)
> 99.0% Area

Lactone Content HPLC < 0.15%

Water Content Karl Fischer (KF)
< 0.5% (Ensure drying is

complete)

Troubleshooting Guide:
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Oiling Out: If the product comes out as an oil, reheat to dissolve and increase the seed

loading. Ensure the cooling rate is slow (0.5 °C/min).

High Lactone Levels: Check the drying temperature. Ensure it was < 40 °C. Check the pH of

the crystallization mother liquor; if too acidic (< pH 2), buffer the aqueous system slightly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Crystallization Protocols for 2-(2-
hydroxy-5-methylphenyl)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
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protocols-for-2-2-hydroxy-5-methylphenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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